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Compound of Interest

Compound Name: Resveratrol-d4

Cat. No.: B592770 Get Quote

Resveratrol-d4: A Technical Guide for
Researchers
For Immediate Release

This technical guide provides an in-depth overview of Resveratrol-d4, a deuterated analog of

the well-studied polyphenol, resveratrol. Designed for researchers, scientists, and professionals

in drug development, this document details the molecule's fundamental properties, its

application in experimental settings, and its interaction with key cellular signaling pathways.

Core Molecular Data
Resveratrol-d4, also known as trans-Resveratrol-d4, is a synthesized form of resveratrol

where four hydrogen atoms on the phenol ring have been replaced by deuterium. This isotopic

labeling makes it an invaluable tool in analytical chemistry, particularly as an internal standard

for the accurate quantification of resveratrol in various biological matrices.
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Property Value Source(s)

Chemical Formula C₁₄H₈D₄O₃ [1][2][3][4]

Molecular Weight 232.27 g/mol [2][3][5]

Monoisotopic Mass 232.103751224 Da [5]

CAS Number 1089051-56-8 [1][4]

Application in Experimental Protocols:
Quantification of Resveratrol
The primary application of Resveratrol-d4 is as an internal standard in mass spectrometry-

based analytical methods, such as Liquid Chromatography-Mass Spectrometry (LC-MS), to

ensure the precise quantification of resveratrol. Its chemical properties are nearly identical to

resveratrol, but its increased mass allows it to be distinguished by the mass spectrometer.

Experimental Protocol: Quantification of Resveratrol in
Plasma using LC-MS/MS
This protocol outlines a general procedure for the quantification of resveratrol in plasma

samples using Resveratrol-d4 as an internal standard.

1. Sample Preparation:

To a 100 µL plasma sample, add a known concentration of Resveratrol-d4 solution (e.g., 10

µL of a 1 µg/mL solution).

Perform protein precipitation by adding 300 µL of ice-cold acetonitrile.

Vortex the mixture for 1 minute to ensure thorough mixing.

Centrifuge the sample at 12,000 rpm for 10 minutes to pellet the precipitated proteins.

Carefully transfer the supernatant to a new tube and evaporate to dryness under a gentle

stream of nitrogen.
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Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A C18 reverse-phase column is typically used.

Mobile Phase: A gradient elution with two solvents is common, for instance, Solvent A:

Water with 0.1% formic acid and Solvent B: Acetonitrile with 0.1% formic acid.

Flow Rate: A typical flow rate is 0.4 mL/min.

Injection Volume: 5-10 µL of the reconstituted sample is injected.

Mass Spectrometry (MS):

Ionization Mode: Electrospray ionization (ESI) in negative or positive mode can be used.

Detection Mode: Multiple Reaction Monitoring (MRM) is employed to selectively detect

and quantify resveratrol and Resveratrol-d4. The specific precursor and product ion

transitions for both molecules would be monitored.

3. Data Analysis:

A calibration curve is generated by plotting the ratio of the peak area of resveratrol to the

peak area of Resveratrol-d4 against a series of known concentrations of resveratrol

standards.

The concentration of resveratrol in the plasma samples is then determined by interpolating

the peak area ratio from the calibration curve.

Role in Cellular Signaling Pathways
As a deuterated analog, Resveratrol-d4 is expected to exhibit the same biological activities as

resveratrol. Resveratrol is known to modulate a variety of signaling pathways, playing a role in

its antioxidant, anti-inflammatory, and potential therapeutic effects.
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One of the key pathways influenced by resveratrol is the Nrf2 signaling pathway, which is a

critical regulator of the cellular antioxidant response.
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Caption: Resveratrol's activation of the Nrf2 signaling pathway.
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Under normal conditions, the protein Keap1 binds to Nrf2, leading to its degradation.

Resveratrol can inhibit Keap1, allowing Nrf2 to accumulate and translocate to the nucleus. In

the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter region of

various antioxidant genes, leading to their transcription. The resulting proteins, such as Heme

Oxygenase-1 (HO-1) and NAD(P)H Quinone Dehydrogenase 1 (NQO1), contribute to cellular

protection against oxidative stress.

Another significant pathway modulated by resveratrol involves Sirtuin 1 (SIRT1), a protein

deacetylase implicated in cellular metabolism, stress resistance, and aging.
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Caption: Resveratrol's activation of the SIRT1 signaling pathway.
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Resveratrol is known to activate SIRT1. This activation leads to the deacetylation and

subsequent activation of various downstream targets, including Peroxisome proliferator-

activated receptor-gamma coactivator 1-alpha (PGC-1α). Activated PGC-1α is a master

regulator of mitochondrial biogenesis, the process of generating new mitochondria. This

enhancement of mitochondrial function is linked to many of the metabolic benefits attributed to

resveratrol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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